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Compound of Interest

Compound Name: 4-Hydroxy-7-azaindole

Cat. No.: B1314163 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical compounds like 4-Hydroxy-7-azaindole are paramount. This guide

provides immediate, essential safety protocols, operational procedures, and disposal plans to

ensure laboratory safety and regulatory compliance.

Chemical Identifier:

Compound Name 4-Hydroxy-7-azaindole

Synonyms 1H-Pyrrolo[2,3-b]pyridin-4-ol

CAS Number 74420-02-3

Molecular Formula C₇H₆N₂O

Molecular Weight 134.14

Hazard Identification and Classification
4-Hydroxy-7-azaindole is classified as harmful if swallowed.[1] While a comprehensive

toxicological profile is not available, related azaindole compounds are known to cause skin and

eye irritation.[2] Therefore, it is crucial to handle this compound as a hazardous chemical.

GHS Classification:
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Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)
A stringent PPE protocol is mandatory when handling 4-Hydroxy-7-azaindole to minimize

exposure risk. The following table summarizes the required PPE.

PPE Category Item Standard/Specification

Hand Protection Chemical-resistant gloves

ASTM D6978 compliant

chemotherapy gloves are

recommended. Nitrile gloves

with a minimum thickness of

>0.11 mm are suitable.[3]

Eye Protection Safety goggles
Chemical splash goggles are

required at all times.

Body Protection Laboratory coat

An impermeable, long-sleeved

lab coat that closes in the back

is required.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation of dust.

Footwear Closed-toe shoes
Fully enclosed, chemical-

resistant shoes are mandatory.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is critical for the safe handling of 4-Hydroxy-7-
azaindole from receipt to disposal.
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1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear chemical-resistant gloves when unpacking.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[4] The recommended storage temperature is refrigerated.[1]

The container must be tightly closed.[1]

2. Engineering Controls:

All handling of 4-Hydroxy-7-azaindole powder should be conducted in a certified chemical

fume hood to minimize inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[2]

3. Weighing and Aliquoting:

Don the appropriate PPE as detailed in the table above.

Perform all weighing and aliquoting of the solid compound within a chemical fume hood.

Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

4. Solution Preparation:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

If sonication is required, ensure the vial is securely capped and placed in a secondary

container within the sonicator.

5. Experimental Use:

Keep all containers with 4-Hydroxy-7-azaindole clearly labeled.

Avoid contact with skin and eyes.[1][4]
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Do not eat, drink, or smoke in the laboratory area where the compound is handled.[1]

6. Accidental Spills:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Sweep or vacuum the absorbed material into a designated hazardous waste container.[1]

Ventilate the area and wash the spill site once the material is removed.

Disposal Plan
Proper disposal of 4-Hydroxy-7-azaindole and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All materials contaminated with 4-Hydroxy-7-azaindole, including unused compound,

solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be segregated as

hazardous chemical waste.[5]

2. Waste Collection:

Solid Waste: Collect unused or contaminated solid 4-Hydroxy-7-azaindole in a clearly

labeled, sealed container designated for hazardous solid waste.[5]

Liquid Waste: Collect solutions containing 4-Hydroxy-7-azaindole in a dedicated, leak-

proof, and clearly labeled hazardous liquid waste container.[5]

Contaminated Materials: Dispose of all contaminated items, such as gloves, weighing paper,

and pipette tips, in a designated hazardous waste container.

3. Labeling and Storage of Waste:

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the

chemical name "4-Hydroxy-7-azaindole," and any associated hazard symbols.[5]
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Store hazardous waste in a designated, secure area away from general laboratory traffic.

4. Final Disposal:

Dispose of all 4-Hydroxy-7-azaindole waste through your institution's environmental health

and safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of 4-Hydroxy-7-azaindole down the drain or in the regular trash.[4][5]

Workflow for Safe Handling of 4-Hydroxy-7-
azaindole
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Caption: Workflow for the safe handling and disposal of 4-Hydroxy-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. combi-blocks.com [combi-blocks.com]

2. jubilantingrevia.com [jubilantingrevia.com]

3. carlroth.com [carlroth.com]

4. 4-HYDROXYMETHYL-7-AZAINDOLE - Safety Data Sheet [chemicalbook.com]

5. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-Hydroxy-7-azaindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314163#personal-protective-equipment-for-
handling-4-hydroxy-7-azaindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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